Cas no 57977-73-8 (Cytidine,2',3'-O-(1-methylethylidene)-, monohydrochloride (9CI))

Cytidine,2',3'-O-(1-methylethylidene)-, monohydrochloride (9CI) structure
57977-73-8 structure
Product Name:Cytidine,2',3'-O-(1-methylethylidene)-, monohydrochloride (9CI)
CAS No:57977-73-8
MF:C12H20ClN3O6
MW:337.756702423096
CID:377066
PubChem ID:3085135
Update Time:2025-04-19

Cytidine,2',3'-O-(1-methylethylidene)-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine,2',3'-O-(1-methylethylidene)-, monohydrochloride (9CI)
    • 2',3'-O-ISOPROPYLIDENECYTIDINE HYDROCHLORIDE
    • 4-amino-1-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidin-2-one,hydrate,hydrochloride
    • 2',3'-O-Isopropylidenecytidine monohydrochloride
    • EINECS 261-053-5
    • 4-Imino-1-[2,3-O-(1-methylethylidene)pentofuranosyl]-1,4-dihydropyrimidin-2-ol--hydrogen chloride--water (1/1/1)
    • DTXSID40973547
    • 57977-73-8
    • FT-0609758
    • Inchi: 1S/C12H17N3O5.ClH.H2O/c1-12(2)19-8-6(5-16)18-10(9(8)20-12)15-4-3-7(13)14-11(15)17;;/h3-4,6,8-10,16H,5H2,1-2H3,(H2,13,14,17);1H;1H2
    • InChI Key: FRRLMWOOIWMFPG-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C)(C)OC2C(N3C(N=C(C=C3)N)=O)OC(CO)C12.O

Computed Properties

  • Exact Mass: 319.09300
  • Monoisotopic Mass: 337.104063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 490
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108

Experimental Properties

  • Boiling Point: 487.9°Cat760mmHg
  • Flash Point: 248.9°C
  • PSA: 108.83000
  • LogP: 0.61850
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